Cas no 2229191-19-7 (O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine)

• Product Name: O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine
• CAS No: 2229191-19-7
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• CID: 5923166
• PubChem ID: 165710427
• Update Time: 2025-06-28

O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine
• EN300-1974157
• O-{1-[5-(trifluoromethyl)furan-2-yl]ethyl}hydroxylamine
• 2229191-19-7

• Inchi： 1S/C7H8F3NO2/c1-4(13-11)5-2-3-6(12-5)7(8,9)10/h2-4H,11H2,1H3
• InChI Key： CGHWRWSSYKBWPA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C)ON)O1)(F)F

Computed Properties

• Exact Mass: 195.05071298g/mol
• Monoisotopic Mass: 195.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4Ų

Additional information on O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine

Introduction to O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine (CAS No. 2229191-19-7)

O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine (CAS No. 2229191-19-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by the presence of a trifluoromethyl group and a furan ring, which contribute to its chemical stability and reactivity. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine is particularly noteworthy. The trifluoromethyl group (CF₃) is known for its electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule. This group also enhances the lipophilicity of the compound, making it more suitable for crossing biological membranes. The furan ring, on the other hand, provides additional structural rigidity and can participate in various chemical reactions, such as electrophilic aromatic substitution.

In terms of synthesis, several methods have been reported for the preparation of O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine. One common approach involves the reaction of 5-(trifluoromethyl)furfuryl alcohol with hydroxylamine under controlled conditions. This reaction typically proceeds via a nucleophilic addition mechanism, where the hydroxylamine attacks the carbonyl carbon of the furfuryl alcohol. The resulting intermediate then undergoes a rearrangement to form the final product. Another method involves the use of transition metal catalysts to facilitate the coupling reaction between a trifluoromethylated furan derivative and hydroxylamine.

Recent research has focused on exploring the biological activities of O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. Additionally, preliminary in vitro studies have demonstrated that it possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine may have therapeutic potential in treating inflammatory diseases.

Furthermore, researchers have investigated the potential use of O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine as a lead compound for drug development. Its unique structure and favorable pharmacological properties make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile.

In conclusion, O-{1-5-(trifluoromethyl)furan-2-ylethyl}hydroxylamine (CAS No. 2229191-19-7) is a promising compound with a rich chemical profile and potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of structural features and biological activities makes it an exciting area of study for scientists and researchers alike. As more research is conducted, it is likely that new insights and applications will emerge, further solidifying its importance in the field.